![molecular formula C12H17NO2 B1493654 trans-2-[(2-Hydroxyethyl)(phenyl)amino]cyclobutan-1-ol CAS No. 2150888-52-9](/img/structure/B1493654.png)
trans-2-[(2-Hydroxyethyl)(phenyl)amino]cyclobutan-1-ol
Overview
Description
Trans-2-[(2-Hydroxyethyl)(phenyl)amino]cyclobutan-1-ol, commonly known as trans-2-HEPAC, is a synthetic compound with a wide range of applications in scientific research. It is a cyclic ether derivative of 2-hydroxyethylphenylamine, a secondary amine with a cyclobutane ring. Trans-2-HEPAC has been used in numerous studies to investigate its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
Trans-2-HEPAC can be used in a variety of scientific research applications, including drug development, biochemistry, and pharmacology. In drug development, trans-2-HEPAC has been used as a chiral reagent for the synthesis of novel compounds with potential therapeutic applications. In biochemistry, trans-2-HEPAC has been used to investigate the catalytic properties of enzymes and the mechanism of action of biological molecules. In pharmacology, trans-2-HEPAC has been used in studies to evaluate the pharmacokinetic and pharmacodynamic profiles of drugs.
Mechanism of Action
The mechanism of action of trans-2-HEPAC is not fully understood. However, studies have suggested that trans-2-HEPAC may act as an inhibitor of certain enzymes and receptors, as well as a modulator of signal transduction pathways. In addition, trans-2-HEPAC may interact with other molecules to produce pharmacological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of trans-2-HEPAC have not been extensively studied. However, studies have suggested that trans-2-HEPAC may have anti-inflammatory, anti-oxidative, and anti-tumor effects. In addition, trans-2-HEPAC may modulate the expression of certain genes and proteins, and may have an effect on the metabolism of certain drugs.
Advantages and Limitations for Lab Experiments
Trans-2-HEPAC has several advantages for laboratory experiments. It is a relatively stable compound, making it suitable for long-term storage. In addition, trans-2-HEPAC is relatively easy to synthesize and purify, and is not toxic at low concentrations. However, trans-2-HEPAC is also limited in its use in laboratory experiments. It is not very soluble in water, and is not very stable in the presence of light or heat.
Future Directions
The potential applications of trans-2-HEPAC are vast and varied. In the future, trans-2-HEPAC could be used to investigate the mechanism of action of other drugs and molecules, to develop novel therapeutic agents, and to study the biochemical and physiological effects of drugs and other molecules. In addition, trans-2-HEPAC could be used to study the pharmacokinetic and pharmacodynamic properties of drugs, and to develop novel drug delivery systems. Finally, trans-2-HEPAC could be used to investigate the role of enzymes and receptors in signal transduction pathways, and to develop inhibitors of these pathways.
properties
IUPAC Name |
(1R,2R)-2-[N-(2-hydroxyethyl)anilino]cyclobutan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2/c14-9-8-13(11-6-7-12(11)15)10-4-2-1-3-5-10/h1-5,11-12,14-15H,6-9H2/t11-,12-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GJNUYFJMAQHNMF-VXGBXAGGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1N(CCO)C2=CC=CC=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]([C@@H]1N(CCO)C2=CC=CC=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
trans-2-[(2-Hydroxyethyl)(phenyl)amino]cyclobutan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4Ar,6aR,7R,10aS,11R,11aR,11bR)-6a,7,11-trihydroxy-4,4,8,11b-tetramethyl-1,2,3,4a,5,6,7,10a,11,11a-decahydronaphtho[2,1-f][1]benzofuran-9-one](/img/structure/B1493594.png)
![1-{[(2-Ethylphenyl)amino]methyl}cyclobutan-1-ol](/img/structure/B1493600.png)
![1-(2,3-Difluorobenzyl)-3,5-dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole](/img/structure/B1493604.png)
![trans-2-[(2-Chloro-4-methylphenyl)amino]cyclobutan-1-ol](/img/structure/B1493607.png)
![1-{[(2,5-Dimethylphenyl)amino]methyl}cyclobutan-1-ol](/img/structure/B1493610.png)
![1-[({Octahydrocyclopenta[c]pyrrol-2-yl}amino)methyl]cyclobutan-1-ol](/img/structure/B1493611.png)
![1-{[(5-Chloro-2-methylphenyl)amino]methyl}cyclobutan-1-ol](/img/structure/B1493612.png)
![1-({1,4-Dioxa-8-azaspiro[4.5]decan-8-yl}methyl)cyclobutan-1-ol](/img/structure/B1493613.png)
![1-({[4-(2-Hydroxyethyl)phenyl]amino}methyl)cyclobutan-1-ol](/img/structure/B1493616.png)